Cas no 893749-99-0 (4-(diethylamino)methyl-5-methylisoxazole-3-carboxylic Acid)

• Product Name: 4-(diethylamino)methyl-5-methylisoxazole-3-carboxylic Acid
• CAS No: 893749-99-0
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• MDL: MFCD06804402
• CID: 1070623
• PubChem ID: 16490808
• Update Time: 2025-11-02

4-(diethylamino)methyl-5-methylisoxazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-((Diethylamino)methyl)-5-methylisoxazole-3-carboxylic acid
• 4-[(Diethylamino)methyl]-5-methylisoxazole-3-carboxylic acid
• 4-[(diethylamino)methyl]-5-methylisoxazole-3-carboxylic acid(SALTDATA: HCl)
• 4-[(diethylamino)methyl]-5-methyl-1,2-oxazole-3-carboxylic acid
• Z1263738449
• BRD-K03406322-001-01-0
• AKOS000265413
• CS-0264305
• 4-(diethylaminomethyl)-5-methyl-1,2-oxazole-3-carboxylic acid
• 4-Diethylaminomethyl-5-methyl-isoxazole-3-carboxylic acid
• 4-((Diethylamino)methyl)-5-methylisoxazole-3-carboxylicacid
• EN300-92555
• 893749-99-0
• MFCD06804402
• STK292782
• 4-(diethylamino)methyl-5-methylisoxazole-3-carboxylic Acid

• MDL： MFCD06804402
• Inchi： 1S/C10H16N2O3/c1-4-12(5-2)6-8-7(3)15-11-9(8)10(13)14/h4-6H2,1-3H3,(H,13,14)
• InChI Key： OBEDWEOLGXSVRT-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C(=O)O)=N1)CN(CC)CC

Computed Properties

• Exact Mass: 212.11609238g/mol
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 66.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-(diethylamino)methyl-5-methylisoxazole-3-carboxylic Acid

Comprehensive Overview of 4-(diethylamino)methyl-5-methylisoxazole-3-carboxylic Acid (CAS No. 893749-99-0)

4-(Diethylamino)methyl-5-methylisoxazole-3-carboxylic Acid (CAS No. 893749-99-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the isoxazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both diethylamino and carboxylic acid functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of anti-inflammatory and antimicrobial agents.

In recent years, the demand for 4-(diethylamino)methyl-5-methylisoxazole-3-carboxylic Acid has increased, driven by its role in medicinal chemistry and material science. The compound's CAS No. 893749-99-0 is frequently searched in academic and industrial databases, reflecting its growing relevance. One of the key reasons for its popularity is its ability to act as a building block for designing novel therapeutics. For instance, its isoxazole core is often explored for its potential to inhibit specific enzymes or receptors, making it a valuable candidate for targeted drug delivery systems.

The synthesis of 4-(diethylamino)methyl-5-methylisoxazole-3-carboxylic Acid involves multi-step organic reactions, including condensation and cyclization processes. Its carboxylic acid group allows for further derivatization, enabling researchers to create analogs with enhanced bioavailability or selectivity. This flexibility has made it a subject of numerous patents and scientific publications, particularly in the context of small molecule therapeutics. Additionally, its stability under various conditions makes it suitable for high-throughput screening in drug development pipelines.

From an environmental and regulatory perspective, 4-(diethylamino)methyl-5-methylisoxazole-3-carboxylic Acid is not classified as a hazardous substance, which simplifies its handling and transportation. This aspect is crucial for industries aiming to comply with green chemistry principles. Moreover, its potential applications in sustainable agriculture as a precursor for eco-friendly pesticides have sparked interest among agrochemical companies. The compound's low toxicity profile aligns with the increasing demand for safer alternatives in crop protection.

In the context of AI-driven drug discovery, 4-(diethylamino)methyl-5-methylisoxazole-3-carboxylic Acid has been featured in several computational studies predicting its interactions with biological targets. Machine learning models have identified its structural motifs as promising for fragment-based drug design, further boosting its appeal. This intersection of traditional synthesis and modern technology highlights its relevance in contemporary research. As the scientific community continues to explore its potential, this compound is expected to play a pivotal role in advancing precision medicine and personalized therapeutics.

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